Cas no 2137547-23-8 (1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one)

• Product Name: 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one
• CAS No: 2137547-23-8
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 5927811
• PubChem ID: 165456682
• Update Time: 2025-08-05

1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one
• 2137547-23-8
• EN300-744968
• 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one

• Inchi： 1S/C13H15ClO2/c1-8(2)6-11(15)13-7-9-10(14)4-3-5-12(9)16-13/h3-5,8,13H,6-7H2,1-2H3
• InChI Key： ISZABBSDFGLXLP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CC(C(CC(C)C)=O)O2

Computed Properties

• Exact Mass: 238.0760574g/mol
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one

Chemical Profile of 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one (CAS No. 2137547-23-8)

The compound 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one, identified by its CAS number 2137547-23-8, represents a significant advancement in the realm of medicinal chemistry and pharmacological research. This molecule, featuring a benzofuran core substituted with a chloro group and an isobutyl side chain, has garnered attention due to its structural complexity and potential biological activity. The benzofuran scaffold is a privileged structure in drug discovery, known for its role in various therapeutic applications, including central nervous system (CNS) disorders and anticancer agents.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceuticals. The presence of the 4-chloro substituent on the benzofuran ring introduces electrophilicity, making it a viable candidate for further functionalization or as an intermediate in synthetic pathways. The 3-methylbutan-1-one moiety contributes to the overall lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) properties. This balance between hydrophobicity and hydrophilicity is often optimized in drug design to enhance bioavailability and target specificity.

In the context of modern drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one. Its structural features suggest potential interactions with biological targets such as enzymes and receptors. For instance, the chloro group may participate in hydrogen bonding or halogen bonding interactions, while the benzofuran ring can engage in π-stacking or hydrophobic interactions. These interactions are crucial for modulating enzyme activity or receptor binding affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Benzofuran derivatives have been extensively studied for their role as GABA receptor modulators, which are involved in anxiety and epilepsy management. The structural motif of 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one aligns well with this pharmacophore, suggesting that it may exhibit similar effects. Furthermore, its complexity allows for further derivatization to fine-tune pharmacokinetic and pharmacodynamic properties.

Another area of interest is its potential as an intermediate in synthesizing more complex molecules. The presence of both reactive sites—the chloro group on the benzofuran ring and the ketone—makes it a versatile building block for organic synthesis. Researchers have explored various synthetic routes to modify this compound, leading to libraries of derivatives with tailored biological activities. Such libraries are essential for high-throughput screening programs aimed at identifying novel therapeutic agents.

The compound's stability under various conditions is also a critical consideration in drug development. Preliminary studies indicate that 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles helps in formulating appropriate delivery systems and ensuring long-term efficacy.

From a regulatory perspective, compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for clinical use. The synthesis and purification of this molecule must adhere to stringent quality control measures to ensure consistency and safety. Collaborative efforts between synthetic chemists and analytical experts are crucial to achieving these standards.

The future directions for research on this compound include exploring its mechanism of action in vitro and in vivo. Animal models could provide insights into its efficacy against neurological disorders or other diseases. Additionally, exploring its interactions with cytochrome P450 enzymes would be valuable for predicting potential drug-drug interactions.

In conclusion, 1-(4-Chloro-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one (CAS No. 2137547-23-8) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features—comprising a benzofuran core, a chloro substituent, and an isobutyl side chain—make it an attractive molecule for drug development. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more derivatives entering clinical trials in the coming years.